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Compound of Interest

(R)-2-Amino-2-(naphthalen-1-
Compound Name:
yl)acetic acid

Cat. No.: B027094

(R)-2-Amino-2-(naphthalen-1-yl)acetic acid is a non-canonical, chiral amino acid that has
garnered significant interest within the domains of medicinal chemistry and materials science.
Its structure, which incorporates a rigid and sterically demanding naphthalene group directly
attached to the alpha-carbon, imparts unique conformational constraints and lipophilic
characteristics. These features make it a highly valuable building block for synthesizing
complex molecules with precisely controlled three-dimensional architectures.

This guide serves as a comprehensive technical resource for researchers, chemists, and drug
development professionals. It moves beyond a simple recitation of data to explain the causality
behind its synthesis, the significance of its stereochemistry, and its application as a strategic
synthetic intermediate. We will delve into its identifiers, physicochemical properties,
stereoselective synthesis, and potential applications, providing a framework for its effective
utilization in demanding research environments.

Compound Identification and Physicochemical
Properties

Precise identification is paramount for ensuring experimental reproducibility. While the racemic
form is more commonly indexed, the specific (R)-enantiomer is crucial for stereospecific
applications. The CAS number 97611-60-4 is frequently assigned to the racemic mixture, (x)-2-
Amino-2-(naphthalen-1-yl)acetic acid, though it may be used inconsistently by some suppliers
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for individual enantiomers.[1][2] Researchers should always confirm the enantiomeric purity via
appropriate analytical methods (e.g., chiral HPLC) upon acquisition.

Table 1: Core Identifiers for 2-Amino-2-(naphthalen-1-yl)acetic acid

Identifier Value Source

(2R)-2-amino-2-
IUPAC Name (naphthalen-1-yl)acetic (Computed)
acid

97611-60-4 (Typically for

CAS Number ) [1][2]
racemic)

PubChem CID 2772352 (For racemic) [1112]

Molecular Formula C12H11NO2 [1]12]

Molecular Weight 201.22 g/mol [11[2]
SCDZHZMVNQDLCM-

InChlKey UHFFFAOYSA-N (For [1]
racemic)

| Canonical SMILES | C1=CC=C2C(=C1)C=CC=C2C(C(=0)O)N |[1] |

Table 2: Computed Physicochemical Properties
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Property Value Source
XLogP3 -0.5 [1]
Hydrogen Bond Donors 2 [1]
Hydrogen Bond Acceptors 3 [1]
Rotatable Bond Count 2 [1]
Exact Mass 201.078978594 Da [1]
Topological Polar Surface Area  63.3 A2 [1]
Melting Point 197-203 °C [2]

| Appearance | White to yellow crystalline powder |[2] |

The Role of Chirality: A Structural Perspective

The biological and chemical properties of chiral molecules are dictated by their absolute
configuration. The distinction between the (R)- and (S)-enantiomers of 2-amino-2-(naphthalen-
1-yl)acetic acid is critical, as they will interact differently with other chiral entities, such as
enzymes, receptors, or chiral catalysts. The bulky naphthalene ring restricts rotation around the
Ca-C(naphthyl) bond, creating a well-defined spatial orientation for the amino and carboxyl
groups. This conformational rigidity is a desirable trait in drug design, as it can lead to higher
binding affinity and selectivity for a biological target.
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(e.g., Diastereomeric Salt Crystallization,
Enzymatic Resolution, Chiral Chromatography)
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Caption: Relationship between the racemic mixture and its constituent enantiomers.

Synthesis and Stereoselective Control

Obtaining enantiomerically pure (R)-2-Amino-2-(naphthalen-1-yl)acetic acid is a non-trivial
synthetic challenge. Direct asymmetric synthesis or resolution of the racemic mixture are the
two primary strategies.

Conceptual Workflow: Asymmetric Strecker Synthesis

A prevalent method for synthesizing a-amino acids is the Strecker synthesis. An asymmetric
variant can be employed to favor the formation of the desired (R)-enantiomer. This approach
relies on a chiral auxiliary or catalyst to direct the stereochemical outcome of the key
nucleophilic addition step.

© 2025 BenchChem. All rights reserved. 4/10 Tech Support


https://www.benchchem.com/product/b027094?utm_src=pdf-body-img
https://www.benchchem.com/product/b027094?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b027094?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Asymmetric Strecker Synthesis Pathway

Naphthalene-1- [—=+—®| Chiral Imine |——+®| a-Aminonitrile (R)-2-Amino-2-

carbaldehyde Intermediate (R-enriched) (naphthalen-1-yl)acetic acid
Chiral Amine Cyanide Source Acid Hydrolysis
(e.g., (R)-PEA) (e.g., TMSCN) (e.g., HCI)

Click to download full resolution via product page

Caption: Conceptual workflow for the asymmetric synthesis of the target compound.

Experimental Protocol: General Procedure for Chiral
Resolution

This protocol describes a generalized method for resolving the racemic mixture via

diastereomeric salt formation, a robust and scalable technique.

1. Racemate Preparation:

o Synthesize racemic 2-amino-2-(naphthalen-1-yl)acetic acid using a standard, non-
asymmetric method (e.g., classical Strecker synthesis from 1-naphthaldehyde, ammonia,
and hydrogen cyanide, followed by hydrolysis).

2. Selection of Resolving Agent:

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b027094?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b027094?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Choose a commercially available, enantiomerically pure resolving agent. For a racemic
carboxylic acid, a chiral base is required. Common choices include (+)-cinchonine, (-)-
brucine, or (R)-(+)-a-phenylethylamine. The choice of agent and solvent is critical and often
requires empirical screening to find conditions that yield well-formed, easily separable
crystals of one diastereomer.

. Diastereomeric Salt Formation:

Dissolve the racemic amino acid (1.0 eq.) in a suitable hot solvent (e.g., methanol, ethanol,
or an aqueous mixture).

In a separate flask, dissolve the chiral resolving agent (0.5-1.0 eq.) in the same solvent.
Slowly add the resolving agent solution to the amino acid solution with stirring. The total
volume should be minimized to ensure saturation upon cooling.

. Selective Crystallization:

Allow the solution to cool slowly to room temperature, and then potentially to a lower
temperature (e.g., 4 °C) to induce crystallization. One diastereomeric salt should
preferentially crystallize due to lower solubility.

Collect the crystals by vacuum filtration and wash with a small amount of cold solvent.

. Liberation of the Enantiomer:

Suspend the collected diastereomeric salt crystals in water.

Acidify the mixture (e.g., with 1M HCI) to a pH of ~1-2 to protonate the carboxyl group of the
amino acid and the chiral base.

This breaks the salt, precipitating the enantiomerically enriched amino acid, while the
protonated chiral base remains in the aqueous solution.

Collect the solid (R)-2-amino-2-(nhaphthalen-1-yl)acetic acid by filtration, wash with water,
and dry under vacuum.

. Purity Assessment:

Determine the enantiomeric excess (e.e.) of the product using chiral HPLC or by converting
a small sample to a diastereomeric derivative (e.g., a Mosher's ester) for NMR analysis. The
mother liquor can be processed to recover the other enantiomer.
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Applications in Pharmaceutical Research and
Development

The primary value of (R)-2-amino-2-(naphthalen-1-yl)acetic acid lies in its role as a versatile
synthetic intermediate.[2] Its unique structure is leveraged to build larger molecules with
specific therapeutic functions.

o Peptidomimetics: Incorporation into peptide sequences can enforce specific secondary
structures (e.g., turns or helices) and increase resistance to enzymatic degradation. The
bulky naphthalene group can also participate in crucial 1t-1t stacking or hydrophobic
interactions within a receptor's binding pocket.

» Anti-inflammatory and Analgesic Agents: The naphthalene moiety is a well-known
pharmacophore present in several non-steroidal anti-inflammatory drugs (NSAIDs), such as
Naproxen.[3] This compound serves as a valuable starting point for developing novel
analogues with potentially improved efficacy or side-effect profiles.[2]

o Asymmetric Catalysis: Derivatives of this amino acid can be employed as chiral ligands for
transition metal catalysts, facilitating a wide range of asymmetric transformations in organic
synthesis.

Safety and Handling

Specific, comprehensive safety data for (R)-2-amino-2-(naphthalen-1-yl)acetic acid is not
widely documented. Therefore, it must be handled with the standard precautions applicable to
all new or uncharacterized laboratory chemicals.

o Personal Protective Equipment (PPE): Always wear safety glasses with side shields, a lab
coat, and chemical-resistant gloves (e.g., nitrile) when handling the compound.

e Engineering Controls: Handle the solid powder in a well-ventilated area or a chemical fume
hood to avoid inhalation of dust.

e Hazard Statements (General for related compounds): While not specific to this molecule,
related aryl acetic acids are often classified as harmful if swallowed, causing skin irritation,
and causing serious eye damage. Assume similar hazards.
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o Storage: Store in a tightly sealed container in a cool, dry place away from incompatible
materials such as strong oxidizing agents.[4]

Conclusion

(R)-2-Amino-2-(naphthalen-1-yl)acetic acid is more than just a chemical compound; it is a
strategic tool for molecular design. Its rigid, chiral scaffold provides a reliable platform for
introducing specific steric and electronic properties into target molecules. A thorough
understanding of its identifiers, properties, and stereoselective synthesis is essential for any
researcher aiming to leverage its potential in drug discovery, asymmetric synthesis, or
materials science. As with any specialized reagent, careful analytical verification of its
stereochemical purity is a prerequisite for its successful application in high-stakes research and
development projects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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